Cas no 24068-20-0 ((butan-2-yl)(2-phenylethyl)amine)

• Product Name: (butan-2-yl)(2-phenylethyl)amine
• CAS No: 24068-20-0
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD04037355
• CID: 3918016
• PubChem ID: 4456246
• Update Time: 2025-05-20

(butan-2-yl)(2-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-(1-methylpropyl)-
• butan-2-yl(2-phenylethyl)amine
• (butan-2-yl)(2-phenylethyl)amine
• AB01325137-02
• NCGC00330711-01
• AKOS017274597
• (2-PHENYLETHYL)(SEC-BUTYL)AMINE
• MFCD04037355
• N-(2-phenylethyl)butan-2-amine
• AKOS000235823
• F1967-9233
• 24068-20-0
• STK344273
• SCHEMBL18435350

• MDL： MFCD04037355
• Inchi： 1S/C12H19N/c1-3-11(2)13-10-9-12-7-5-4-6-8-12/h4-8,11,13H,3,9-10H2,1-2H3
• InChI Key： QQANEHTZDNVRFU-UHFFFAOYSA-N
• SMILES： C1(CCNC(C)CC)=CC=CC=C1

Computed Properties

• Exact Mass: 177.151749610Da
• Monoisotopic Mass: 177.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on (butan-2-yl)(2-phenylethyl)amine

Comprehensive Overview of (butan-2-yl)(2-phenylethyl)amine (CAS No. 24068-20-0): Properties, Applications, and Industry Insights

(butan-2-yl)(2-phenylethyl)amine, identified by its CAS No. 24068-20-0, is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural properties. This secondary amine, featuring a butan-2-yl group and a 2-phenylethyl moiety, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₉N, and moderate lipophilicity contribute to its applicability in drug discovery and material science.

In recent years, the demand for amine-based intermediates like (butan-2-yl)(2-phenylethyl)amine has surged, driven by advancements in pharmaceutical synthesis and catalysis. Researchers frequently explore its potential in designing bioactive molecules, particularly those targeting neurological pathways, given the phenylethylamine backbone’s relevance in neurotransmitter analogs. The compound’s CAS No. 24068-20-0 serves as a critical identifier in regulatory and safety documentation, ensuring precise communication across global supply chains.

From a synthetic perspective, (butan-2-yl)(2-phenylethyl)amine is often synthesized via reductive amination or nucleophilic substitution reactions. Its butyl and aromatic groups influence solubility and stability, factors crucial for process optimization in industrial-scale production. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to verify purity, a topic frequently queried in academic forums and chemical databases.

Environmental and safety considerations are paramount when handling CAS No. 24068-20-0. While not classified as hazardous under standard guidelines, proper storage conditions—such as inert atmospheres and temperature control—are recommended to maintain integrity. This aligns with growing industry trends toward green chemistry and sustainable practices, topics highly searched by professionals seeking eco-friendly alternatives.

The compound’s role in medicinal chemistry is another focal point. Its structural similarity to endogenous amines has prompted investigations into central nervous system (CNS) agents, though non-clinical applications like corrosion inhibitors or polymer modifiers are equally noteworthy. Such diversity underscores why (butan-2-yl)(2-phenylethyl)amine remains a subject of patents and scholarly articles.

Market analyses reveal increasing procurement of CAS No. 24068-20-0 by contract research organizations (CROs) and fine chemical manufacturers. Suppliers often highlight its compatibility with high-throughput screening platforms, addressing the needs of drug discovery pipelines. This trend reflects broader shifts toward custom synthesis and tailored intermediates, keywords frequently associated with this compound in SEO-optimized searches.

In conclusion, (butan-2-yl)(2-phenylethyl)amine (24068-20-0) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, coupled with rigorous quality control protocols, position it as a staple in both academic and industrial settings. As research continues to uncover new functionalities, this compound will likely remain a high-demand chemical entity in global markets.